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For Researchers, Scientists, and Drug Development Professionals

Introduction
(R)-(-)-1-Benzyl-3-aminopyrrolidine is a chiral building block of significant interest in the

pharmaceutical and agrochemical industries. Its stereospecific structure makes it a valuable

intermediate in the synthesis of complex, biologically active molecules. A thorough

understanding of its physical properties is crucial for its effective use in research and

development, particularly in process design, quality control, and formulation. This technical

guide provides a comprehensive overview of the key physical properties of (R)-(-)-1-Benzyl-3-
aminopyrrolidine, along with detailed experimental protocols for their determination.
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Identifier Value

IUPAC Name (3R)-1-benzylpyrrolidin-3-amine

Synonyms R-BAP, (R)-3-Amino-1-benzylpyrrolidine

CAS Number 114715-39-8

Molecular Formula C₁₁H₁₆N₂

Molecular Weight 176.26 g/mol

SMILES N[C@@H]1CCN(CC2=CC=CC=C2)C1

Physical Properties
The physical properties of (R)-(-)-1-Benzyl-3-aminopyrrolidine are summarized in the table

below. These values are critical for handling, storage, and application of the compound in a

laboratory or industrial setting.

Property Value Conditions

Appearance Clear colorless to yellow liquid Ambient

Boiling Point 278-279 °C[1] a.t.m.

101-103 °C 3 mmHg

Density 1.064 g/mL[1] 25 °C

Refractive Index (n_D) 1.5450[1] 20 °C

Optical Rotation ([α]_D) -1.99° (neat)[1] 20 °C

Solubility Slightly soluble in water Ambient

Flash Point >110 °C (>230 °F) Closed Cup

Experimental Protocols
Accurate determination of physical properties is fundamental to chemical research. Below are

detailed methodologies for measuring the key physical properties of liquid amines like (R)-(-)-1-
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Benzyl-3-aminopyrrolidine.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For non-volatile liquids, this is often determined at reduced pressure to prevent

decomposition.

Methodology: Distillation Method[2]

Apparatus Setup: Assemble a simple distillation apparatus using a round-bottom flask, a

condenser, a thermometer, and a receiving flask. Ensure all glassware is clean and dry.

Sample Preparation: Place a small volume of (R)-(-)-1-Benzyl-3-aminopyrrolidine into the

distillation flask along with a few boiling chips or a magnetic stir bar to ensure smooth boiling.

Heating: Gently heat the flask using a heating mantle or oil bath.

Temperature Measurement: Position the thermometer so that the top of the bulb is level with

the bottom of the side arm of the distillation head. This ensures the thermometer measures

the temperature of the vapor that is in equilibrium with the boiling liquid.

Data Recording: Record the temperature at which the liquid is actively boiling and a steady

stream of distillate is collected in the receiving flask. This stable temperature is the boiling

point.

Pressure Correction: If the distillation is performed at a pressure other than atmospheric

pressure (760 mmHg), the boiling point can be corrected using a nomograph or the

Clausius-Clapeyron equation.

Determination of Density
Density is the mass of a substance per unit volume. For liquids, it is commonly measured using

a pycnometer or a digital density meter.

Methodology: Pycnometer Method
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Apparatus Preparation: Thoroughly clean and dry a pycnometer (a glass flask with a precise

volume).

Mass of Empty Pycnometer: Accurately weigh the empty, dry pycnometer (m₁).

Mass of Pycnometer with Water: Fill the pycnometer with deionized water of a known

temperature and weigh it (m₂). The density of water at this temperature (ρ_water) is known.

Mass of Pycnometer with Sample: Empty and dry the pycnometer, then fill it with (R)-(-)-1-
Benzyl-3-aminopyrrolidine at the same temperature and weigh it (m₃).

Calculation:

Volume of the pycnometer (V) = (m₂ - m₁) / ρ_water

Density of the sample (ρ_sample) = (m₃ - m₁) / V

Determination of Refractive Index
The refractive index of a substance is a dimensionless number that describes how fast light

travels through the material. It is a characteristic property and is useful for identification and

purity assessment.

Methodology: Abbe Refractometer[3][4]

Instrument Calibration: Calibrate the Abbe refractometer using a standard liquid with a

known refractive index (e.g., distilled water).

Sample Application: Place a few drops of (R)-(-)-1-Benzyl-3-aminopyrrolidine onto the

clean, dry prism of the refractometer.

Measurement: Close the prism and allow the sample to equilibrate to the instrument's

temperature (typically 20 °C).

Reading: Look through the eyepiece and adjust the control to bring the dividing line between

the light and dark fields into sharp focus on the crosshairs of the reticle.
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Data Recording: Read the refractive index value from the instrument's scale. Record the

temperature at which the measurement was taken.

Determination of Optical Rotation
Optical rotation is the angle through which the plane of polarization is rotated when polarized

light passes through a layer of a chiral substance. It is a key property for characterizing

enantiomers.

Methodology: Polarimeter[5][6]

Instrument Calibration: Calibrate the polarimeter by measuring the optical rotation of a blank

(the solvent used to dissolve the sample, or an empty cell for a neat liquid).

Sample Preparation: For a neat liquid like (R)-(-)-1-Benzyl-3-aminopyrrolidine, carefully fill

a clean polarimeter cell, ensuring no air bubbles are present.

Measurement: Place the filled cell in the polarimeter.

Data Recording: Measure the angle of rotation (α). A negative value indicates levorotatory

rotation.

Specific Rotation Calculation: The specific rotation [α] is a standardized value calculated

using the following formula: [α] = α / (l * d) where:

α is the observed rotation in degrees.

l is the path length of the cell in decimeters (dm).

d is the density of the neat liquid in g/mL.

Relevant Workflow: Chiral Resolution
(R)-(-)-1-Benzyl-3-aminopyrrolidine is often synthesized via the chiral resolution of a racemic

mixture of 1-benzyl-3-aminopyrrolidine. The following diagram illustrates a general workflow for

such a process.
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Workflow for Chiral Resolution of 1-Benzyl-3-aminopyrrolidine

Racemic (R/S)-1-Benzyl-
3-aminopyrrolidine
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Caption: Chiral Resolution Workflow.
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Conclusion
The data and protocols presented in this guide offer a foundational resource for professionals

working with (R)-(-)-1-Benzyl-3-aminopyrrolidine. Accurate knowledge and application of

these physical properties are essential for ensuring the success and reproducibility of research

and development activities in the synthesis of novel chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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